3,5-Difluoro-N2-methylpyridine-2,6-diamine
Cat. No. B066084
Key on ui cas rn:
189281-29-6
M. Wt: 159.14 g/mol
InChI Key: VURMJJWEBBJHAK-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06133284
Procedure details
To a mixed solution of 10 ml of methanol and 1 ml of concentrated hydrochloric acid were added all amount of the above described 2-benzylamino-3,5-difluoro-6-(methylamino)pyridine together with 0.55 g of 10% palladium on carbon, and the mixture was hydrogenated at 50° C. overnight. The catalyst was separated by filtration, and the solvent and the like were distilled off under reduced pressure. To the residue was added 50 ml of chloroform, and the mixture was washed with 50 ml of 5% aqueous solution of sodium carbonate. The chloroform layer was dried over anhydrous magnesium sulfate and concentrated under reduced pressure. The solid precipitate was collected by filtration to obtain 840 mg of the title compound as a pale gray solid.
Name
2-benzylamino-3,5-difluoro-6-(methylamino)pyridine
Quantity
0 (± 1) mol
Type
reactant
Reaction Step One
Identifiers
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REACTION_CXSMILES
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Cl.[CH2:2]([NH:9][C:10]1[C:15]([F:16])=[CH:14][C:13]([F:17])=[C:12]([NH:18]C)[N:11]=1)C1C=CC=CC=1>[Pd].CO>[NH2:18][C:12]1[C:13]([F:17])=[CH:14][C:15]([F:16])=[C:10]([NH:9][CH3:2])[N:11]=1
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Inputs
Step One
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Name
|
2-benzylamino-3,5-difluoro-6-(methylamino)pyridine
|
|
Quantity
|
0 (± 1) mol
|
|
Type
|
reactant
|
|
Smiles
|
C(C1=CC=CC=C1)NC1=NC(=C(C=C1F)F)NC
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Step Two
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Name
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|
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Quantity
|
0.55 g
|
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Type
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catalyst
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Smiles
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[Pd]
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Step Three
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Name
|
|
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Quantity
|
1 mL
|
|
Type
|
reactant
|
|
Smiles
|
Cl
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|
Name
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|
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Quantity
|
10 mL
|
|
Type
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solvent
|
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Smiles
|
CO
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Conditions
Other
|
Conditions are dynamic
|
1
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Details
|
See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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|
Details
|
The catalyst was separated by filtration
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DISTILLATION
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Type
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DISTILLATION
|
|
Details
|
the solvent and the like were distilled off under reduced pressure
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ADDITION
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Type
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ADDITION
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|
Details
|
To the residue was added 50 ml of chloroform
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WASH
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Type
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WASH
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|
Details
|
the mixture was washed with 50 ml of 5% aqueous solution of sodium carbonate
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DRY_WITH_MATERIAL
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Type
|
DRY_WITH_MATERIAL
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|
Details
|
The chloroform layer was dried over anhydrous magnesium sulfate
|
CONCENTRATION
|
Type
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CONCENTRATION
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|
Details
|
concentrated under reduced pressure
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FILTRATION
|
Type
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FILTRATION
|
|
Details
|
The solid precipitate was collected by filtration
|
Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
|
Name
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|
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Type
|
product
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|
Smiles
|
NC1=NC(=C(C=C1F)F)NC
|
Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 840 mg |
Source
|
Source
|
Open Reaction Database (ORD) |
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Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
